Cas no 1806389-82-1 (2,4-Dimethyl-5-fluorobenzyl chloride)

• Product Name: 2,4-Dimethyl-5-fluorobenzyl chloride
• CAS No: 1806389-82-1
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 5003734
• Update Time: 2025-08-02

2,4-Dimethyl-5-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-fluorobenzyl chloride

• Inchi： 1S/C9H10ClF/c1-6-3-7(2)9(11)4-8(6)5-10/h3-4H,5H2,1-2H3
• InChI Key： BDGYHXWUAOTABD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Additional information on 2,4-Dimethyl-5-fluorobenzyl chloride

Comprehensive Overview of 2,4-Dimethyl-5-fluorobenzyl chloride (CAS No. 1806389-82-1)

The chemical compound 2,4-Dimethyl-5-fluorobenzyl chloride (CAS No. 1806389-82-1) is a specialized organic intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. Its unique structural features, including the fluorobenzyl moiety and chloromethyl group, make it a versatile building block for constructing complex molecules. With the growing demand for fluorinated compounds in drug discovery, this compound has garnered significant attention from researchers and industry professionals.

One of the key reasons for the popularity of 2,4-Dimethyl-5-fluorobenzyl chloride lies in its role as a precursor for active pharmaceutical ingredients (APIs). The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. Recent trends in AI-driven drug discovery have further highlighted the importance of such fluorinated intermediates, as computational models frequently identify fluorinated scaffolds as optimal candidates for therapeutic development.

From a synthetic chemistry perspective, the chloromethyl group in 2,4-Dimethyl-5-fluorobenzyl chloride offers excellent reactivity for nucleophilic substitution reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds. This characteristic makes it invaluable for constructing heterocyclic compounds, which are prevalent in many FDA-approved drugs. Researchers exploring green chemistry approaches are particularly interested in optimizing the synthesis and applications of this compound to minimize environmental impact while maintaining high efficiency.

The compound's methyl substituents at the 2- and 4-positions contribute to its steric and electronic properties, influencing both reactivity and selectivity in chemical transformations. These features are crucial when designing targeted molecular probes for biochemical studies or developing high-performance materials with specific optical or electronic characteristics. As the field of precision medicine advances, the demand for such tailored building blocks continues to rise.

Analytical characterization of 2,4-Dimethyl-5-fluorobenzyl chloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The growing integration of machine learning in analytical chemistry has also enabled more efficient identification and quantification of such specialized intermediates in complex mixtures.

In material science applications, the aromatic fluorine component of this compound contributes to the development of advanced polymers with enhanced thermal stability and chemical resistance. Researchers working on organic electronics and semiconductor materials frequently explore derivatives of this compound for their potential in creating novel functional materials. The intersection of computational modeling and experimental synthesis has accelerated the discovery of new applications for this versatile intermediate.

Storage and handling of 2,4-Dimethyl-5-fluorobenzyl chloride require standard laboratory precautions for reactive organics. Proper containment under inert atmosphere and protection from moisture are essential to maintain its stability. The compound's shelf life and performance characteristics are frequently discussed topics in chemical forums and research publications, reflecting the practical considerations that accompany its use in various applications.

From a commercial perspective, the global market for fluorinated fine chemicals continues to expand, with 2,4-Dimethyl-5-fluorobenzyl chloride representing an important segment. Manufacturers focus on developing scalable synthetic routes while addressing the increasing demand for sustainable chemistry solutions. The compound's supply chain considerations are particularly relevant in the context of pharmaceutical outsourcing and contract manufacturing trends.

Recent scientific literature highlights innovative applications of 2,4-Dimethyl-5-fluorobenzyl chloride derivatives in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge therapeutic modalities underscore the compound's ongoing relevance in modern drug discovery. The ability to introduce both fluorine and reactive handles through this intermediate makes it particularly valuable for developing next-generation therapeutics.

Quality control protocols for 2,4-Dimethyl-5-fluorobenzyl chloride emphasize the importance of impurity profiling and structural confirmation, especially when used in regulated pharmaceutical applications. Analytical method development for this compound often involves chromatographic techniques coupled with mass detection, reflecting the sophisticated approaches required for characterizing such specialized intermediates.

The environmental fate and green metrics associated with processes involving 2,4-Dimethyl-5-fluorobenzyl chloride are increasingly important considerations. Researchers are developing catalytic methods and atom-economical transformations to maximize the utility of this compound while minimizing waste generation. These efforts align with broader initiatives in sustainable chemical manufacturing and circular economy principles.

Patent literature reveals numerous applications of 2,4-Dimethyl-5-fluorobenzyl chloride derivatives in various therapeutic areas, including central nervous system disorders, inflammatory diseases, and oncological indications. The compound's structural versatility enables medicinal chemists to explore diverse structure-activity relationships while maintaining desirable pharmacokinetic properties associated with fluorinated pharmaceuticals.

In academic settings, 2,4-Dimethyl-5-fluorobenzyl chloride serves as an excellent teaching tool for demonstrating principles of aromatic substitution, directed metalation, and protecting group strategies. Its well-defined reactivity pattern makes it suitable for both undergraduate laboratories and advanced research projects focusing on organofluorine chemistry.

The future outlook for 2,4-Dimethyl-5-fluorobenzyl chloride appears promising, with emerging applications in biomaterials, diagnostic agents, and catalysis. As synthetic methodologies continue to evolve and the importance of fluorine in medicinal chemistry grows, this compound will likely maintain its position as a valuable tool for chemical innovation across multiple disciplines.